Sodium copper chlorophyllin
Sodium copper chlorophyllin
Brand Name:
Vulcanchem
CAS No.:
28302-36-5
VCID:
VC0033711
InChI:
InChI=1S/C34H34N4O7.Cu.3Na/c1-6-18-15(3)23-11-24-16(4)20(8-9-29(40)41)32(37-24)21(10-30(42)43)33-31(34(44)45)17(5)25(38-33)12-27-19(7-2)22(14-39)28(36-27)13-26(18)35-23;;;;/h6,11-14,16,20H,1,7-10H2,2-5H3,(H5,35,36,37,38,39,40,41,42,43,44,45);;;;/q;+2;3*+1/p-5/t16-,20-;;;;/m0..../s1
SMILES:
Molecular Formula:
C34H29CuN4Na3O7
Molecular Weight:
738.1 g/mol
Sodium copper chlorophyllin
CAS No.: 28302-36-5
Cat. No.: VC0033711
Molecular Formula: C34H29CuN4Na3O7
Molecular Weight: 738.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 28302-36-5 |
|---|---|
| Molecular Formula | C34H29CuN4Na3O7 |
| Molecular Weight | 738.1 g/mol |
| IUPAC Name | copper;trisodium;(8Z,17S,18S)-18-(2-carboxylatoethyl)-20-(carboxylatomethyl)-12-ethenyl-7-ethyl-3,13,17-trimethyl-8-(oxidomethylidene)-17,18-dihydroporphyrin-21-ide-2-carboxylate |
| Standard InChI | InChI=1S/C34H34N4O7.Cu.3Na/c1-6-18-15(3)23-11-24-16(4)20(8-9-29(40)41)32(37-24)21(10-30(42)43)33-31(34(44)45)17(5)25(38-33)12-27-19(7-2)22(14-39)28(36-27)13-26(18)35-23;;;;/h6,11-14,16,20H,1,7-10H2,2-5H3,(H5,35,36,37,38,39,40,41,42,43,44,45);;;;/q;+2;3*+1/p-5/t16-,20-;;;;/m0..../s1 |
| Standard InChI Key | KYLOFEQLMQEHBO-JOKPRTCASA-I |
| Isomeric SMILES | CCC\1=C2C=C3C(=C(C(=C(C4=NC(=CC5=NC(=CC(=N2)/C1=C\[O-])C(=C5C)C=C)[C@H]([C@@H]4CCC(=O)[O-])C)CC(=O)[O-])[N-]3)C(=O)[O-])C.[Na+].[Na+].[Na+].[Cu+2] |
| Canonical SMILES | CCC1=C2C=C3C(=C(C(=C(C4=NC(=CC5=NC(=CC(=N2)C1=C[O-])C(=C5C)C=C)C(C4CCC(=O)[O-])C)CC(=O)[O-])[N-]3)C(=O)[O-])C.[Na+].[Na+].[Na+].[Cu+2] |
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